Cas no 123776-29-4 (Cyclohexanone, 3-(3-hydroxy-2,2-dimethylpropyl)-)
123776-29-4 structure
Product Name:Cyclohexanone, 3-(3-hydroxy-2,2-dimethylpropyl)-
CAS No:123776-29-4
MF:C11H20O2
MW:184.275303840637
CID:1216262
PubChem ID:15625737
Update Time:2025-04-20
Cyclohexanone, 3-(3-hydroxy-2,2-dimethylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanone, 3-(3-hydroxy-2,2-dimethylpropyl)-
- 3-(3-hydroxy-2,2-dimethylpropyl)cyclohexan-1-one
- DTXSID70575977
- 123776-29-4
-
- Inchi: 1S/C11H20O2/c1-11(2,8-12)7-9-4-3-5-10(13)6-9/h9,12H,3-8H2,1-2H3
- InChI Key: LVDVWNVBXPNOBQ-UHFFFAOYSA-N
- SMILES: OCC(C)(C)CC1CC(CCC1)=O
Computed Properties
- Exact Mass: 184.1464
- Monoisotopic Mass: 184.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Cyclohexanone, 3-(3-hydroxy-2,2-dimethylpropyl)- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Jason Wan Lab Chip, 2020,20, 4528-4538
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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